Cas no 1154641-24-3 (N-(2,4,4-trimethylpentan-2-yl)thian-4-amine)

• Product Name: N-(2,4,4-trimethylpentan-2-yl)thian-4-amine
• CAS No: 1154641-24-3
• MF: C₁₃H₂₇NS
• MW: 229.425182580948
• CID: 5205928
• PubChem ID: 43434244
• Update Time: 2026-03-06

N-(2,4,4-trimethylpentan-2-yl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4,4-trimethylpentan-2-yl)tetrahydro-2H-thiopyran-4-amine
• N-(2,4,4-trimethylpentan-2-yl)thian-4-amine

• Inchi： 1S/C13H27NS/c1-12(2,3)10-13(4,5)14-11-6-8-15-9-7-11/h11,14H,6-10H2,1-5H3
• InChI Key： BNDXSNFFBQOZET-UHFFFAOYSA-N
• SMILES： C1SCCC(NC(C)(CC(C)(C)C)C)C1

Additional information on N-(2,4,4-trimethylpentan-2-yl)thian-4-amine

N-(2,4,4-trimethylpentan-2-yl)thian-4-amine: A Comprehensive Overview

The compound N-(2,4,4-trimethylpentan-2-yl)thian-4-amine, also identified by the CAS registry number CAS 1154641-24-3, is a specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

Structurally, N-(2,4,4-trimethylpentan-2-yl)thian-4-amine is characterized by a thiane ring system (a sulfur-containing analog of cyclohexane) with an amine substituent attached to the nitrogen atom. The substituent itself is a branched alkyl group (2,4,4-trimethylpentan-2-yl), which imparts steric bulk and enhances the compound's stability. This structure not only influences its physical properties but also plays a crucial role in its reactivity and functionality.

Recent studies have highlighted the importance of sulfur-containing compounds like N-(2,4,4-trimethylpentan-2-yil)thian--amine in medicinal chemistry. Researchers have explored its potential as a building block for drug development due to its ability to form stable bonds and participate in various chemical reactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties.

The synthesis of CAS 1154671--789 involves a multi-step process that typically begins with the preparation of the thiane ring followed by nucleophilic substitution to introduce the amine group. The use of transition metal catalysts has been shown to significantly improve the yield and efficiency of this reaction pathway. Innovations in catalytic methods have been a focal point for researchers aiming to scale up production for industrial applications.

In terms of applications, N-(ZMPPentan--yil)thian--amine has found utility in several areas. Its role as an intermediate in organic synthesis is well-documented; it serves as a precursor for more complex molecules with diverse functionalities. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and electrocatalysts.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations reveal that the steric effects introduced by the bulky substituent significantly influence the molecule's reactivity and selectivity in various reactions. These findings have implications for both academic research and industrial applications.

In conclusion, N-(ZMPPentan--yil)thian--amine (CAS 11587989) stands out as a versatile compound with promising potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.